N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea

• IUPAC Name: 1-(3,5-dimethoxyphenyl)-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C19H18N2O2S/c1-22-15-10-14(11-16(12-15)23-2)20-19(24)21-18-9-5-7-13-6-3-4-8-17(13)18/h3-12H,1-2H3,(H2,20,21,24)
• InChI Key: AMGAQQFTIIQOLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=S)NC2=CC=CC3=CC=CC=C32)OC
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea, also known as DMT, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has shown promising results in various fields, including neuroscience, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea is not fully understood. However, it is believed to act on various receptors in the brain, including the serotonin 2A receptor and the sigma-1 receptor. N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea has been shown to induce a state of altered consciousness, characterized by vivid visual and auditory hallucinations, altered perception of time and space, and a sense of mystical or spiritual experience.
Biochemical and Physiological Effects:
N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea has been shown to have various biochemical and physiological effects. It has been suggested to increase the release of serotonin and dopamine, which are neurotransmitters involved in mood regulation and reward processing. N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea has also been shown to increase heart rate and blood pressure, and to cause pupil dilation and bronchodilation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea for lab experiments is its high potency and selectivity for specific receptors. This allows researchers to study the effects of N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea on specific physiological processes, such as pain perception or inflammation. However, N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea is also highly potent and can be toxic at high doses. This limits its use in certain types of experiments, such as those involving animal models.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea. One area of research is in the development of new therapeutic applications for N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea, particularly in the treatment of cancer and neurodegenerative disorders. Another area of research is in the study of the mechanism of action of N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea, particularly in the brain. This may lead to a better understanding of the role of N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea in consciousness and perception.
Conclusion:
In conclusion, N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea, or N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea, is a chemical compound that has shown promising results in various fields of scientific research. Its high potency and selectivity for specific receptors make it a valuable tool for studying physiological processes and developing new therapeutic applications. However, its toxicity at high doses limits its use in certain types of experiments. Further research on N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea may lead to a better understanding of its mechanism of action and potential applications in medicine.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea involves the reaction of 3,5-dimethoxyaniline with 1-naphthylisothiocyanate. This reaction is carried out in the presence of a suitable solvent and a catalyst, such as triethylamine or pyridine. The resulting product is then purified through recrystallization or chromatography to obtain pure N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea has been shown to have a profound effect on the brain, particularly on the serotonin system. It has been suggested that N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea may play a role in the regulation of mood, perception, and consciousness.
N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea has also been studied in the field of pharmacology. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, inflammation, and cell survival. N-(3,5-dimethoxyphenyl)-N'-1-naphthylthiourea has been suggested to have potential therapeutic applications in the treatment of various diseases, including cancer and neurodegenerative disorders.